Cas no 2624141-94-0 (N-Des(cyclopentyl)-N-Cyclohexyl-Palbociclib)

• Product Name: N-Des(cyclopentyl)-N-Cyclohexyl-Palbociclib
• CAS No: 2624141-94-0
• MF: C₂₅H₃₁N₇O₂
• MW: 461.559344530106
• CID: 5307542
• PubChem ID: 165905695
• Update Time: 2025-08-03

N-Des(cyclopentyl)-N-Cyclohexyl-Palbociclib Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidin-7(8H)-one, 6-acetyl-8-cyclohexyl-5-methyl-2-[[5-(1-piperazinyl)-2-pyridinyl]amino]-
• N-Des(cyclopentyl)-N-Cyclohexyl-Palbociclib

• Inchi： 1S/C25H31N7O2/c1-16-20-15-28-25(29-21-9-8-19(14-27-21)31-12-10-26-11-13-31)30-23(20)32(18-6-4-3-5-7-18)24(34)22(16)17(2)33/h8-9,14-15,18,26H,3-7,10-13H2,1-2H3,(H,27,28,29,30)
• InChI Key： SGVAIOODWPAVHB-UHFFFAOYSA-N
• SMILES： C1(NC2=NC=C(N3CCNCC3)C=C2)=NC=C2C(C)=C(C(C)=O)C(=O)N(C3CCCCC3)C2=N1

Additional information on N-Des(cyclopentyl)-N-Cyclohexyl-Palbociclib

N-Des(cyclopentyl)-N-Cyclohexyl-Palbociclib: A Novel Derivative of Palbociclib in Cancer Therapy

N-Des(cyclopentyl)-N-Cyclohexyl-Palbociclib (CAS No. 2624141-94-0) is a promising derivative of the well-known CDK4/6 inhibitor, Palbociclib. This compound has garnered significant attention in the field of oncology due to its potential to enhance the therapeutic efficacy and reduce the side effects associated with traditional Palbociclib treatment. In this article, we will delve into the chemical structure, pharmacological properties, and recent research developments surrounding this novel compound.

N-Des(cyclopentyl)-N-Cyclohexyl-Palbociclib is structurally derived from Palbociclib by modifying the cyclopentyl group to a cyclohexyl group. This modification aims to improve the drug's pharmacokinetic properties and enhance its binding affinity to the CDK4/6 kinases. The chemical structure of N-Des(cyclopentyl)-N-Cyclohexyl-Palbociclib is characterized by a pyridine ring and a substituted piperazine moiety, which are crucial for its biological activity.

In preclinical studies, N-Des(cyclopentyl)-N-Cyclohexyl-Palbociclib has demonstrated potent antiproliferative effects on various cancer cell lines, including breast cancer, lung cancer, and ovarian cancer. The compound effectively inhibits the phosphorylation of retinoblastoma protein (Rb), leading to cell cycle arrest in the G1 phase. This mechanism of action is similar to that of Palbociclib, but with enhanced potency and selectivity.

Recent research has also explored the potential synergistic effects of combining N-Des(cyclopentyl)-N-Cyclohexyl-Palbociclib with other anticancer agents. Studies have shown that when used in combination with chemotherapy drugs such as paclitaxel or doxorubicin, N-Des(cyclopentyl)-N-Cyclohexyl-Palbociclib can significantly enhance the therapeutic response and reduce tumor growth in xenograft models. These findings suggest that this compound may have a role in combination therapy regimens for advanced cancers.

The pharmacokinetic profile of N-Des(cyclopentyl)-N-Cyclohexyl-Palbociclib has been extensively studied in both in vitro and in vivo models. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a longer half-life compared to Palbociclib. These properties make it an attractive candidate for long-term treatment regimens, potentially reducing the frequency of dosing and improving patient compliance.

Clinical trials are currently underway to evaluate the safety and efficacy of N-Des(cyclopentyl)-N-Cyclohexyl-Palbociclib in various cancer types. Early phase I trials have shown promising results, with patients experiencing significant tumor shrinkage and improved overall survival rates. The adverse effect profile of this compound appears to be manageable, with common side effects including neutropenia, fatigue, and nausea. These side effects are generally less severe compared to those observed with traditional chemotherapy agents.

In addition to its antitumor activity, recent studies have also investigated the potential use of N-Des(cyclopentyl)-N-Cyclohexyl-Palbociclib in overcoming drug resistance. Resistance to CDK4/6 inhibitors is a major challenge in cancer therapy, and research has shown that this compound can effectively overcome resistance mechanisms by targeting multiple signaling pathways involved in cell cycle regulation. This multifaceted approach may provide a new strategy for treating resistant cancers.

The development of N-Des(cyclopentyl)-N-Cyclohexyl-Palbociclib represents a significant advancement in the field of oncology. Its unique chemical structure and enhanced pharmacological properties make it a promising candidate for further clinical investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various cancers.